Cas no 924858-68-4 ({5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid)

• Product Name: {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid
• CAS No: 924858-68-4
• MF: C₁₀H₁₇N₅O₂
• MW: 239.274281263351
• CID: 1075184
• PubChem ID: 16765174
• Update Time: 2025-10-28

{5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {5-[(4-Methylpiperidin-1-yl)methyl]-1H-tetrazol-1-yl}acetic acid
• AKOS005171492
• 924858-68-4
• {5-[(4-methylpiperidin-1-yl)methyl]-1H-tetrazol-1-yl}acetic acid hydrochloride
• 2-(5-((4-Methylpiperidin-1-yl)methyl)-1H-tetrazol-1-yl)aceticacid
• 2-(5-((4-Methylpiperidin-1-yl)methyl)-1H-tetrazol-1-yl)acetic acid
• 2-[5-[(4-methylpiperidin-1-yl)methyl]tetrazol-1-yl]acetic acid
• 2-{5-[(4-METHYLPIPERIDIN-1-YL)METHYL]-1H-1,2,3,4-TETRAZOL-1-YL}ACETIC ACID
• CS-0358766
• STK503491
• {5-[(4-methylpiperidin-1-yl)methyl]-1,2,3,4-tetrazol-1-yl}acetic acid
• (5-[(4-METHYLPIPERIDIN-1-YL)METHYL]-1H-TETRAZOL-1-YL)ACETIC ACID
• {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid

• MDL： MFCD09028264
• Inchi： 1S/C10H17N5O2/c1-8-2-4-14(5-3-8)6-9-11-12-13-15(9)7-10(16)17/h8H,2-7H2,1H3,(H,16,17)
• InChI Key： UVYDORLHRLGUIA-UHFFFAOYSA-N
• SMILES： OC(CN1C(CN2CCC(C)CC2)=NN=N1)=O

Computed Properties

• Exact Mass: 239.13822480g/mol
• Monoisotopic Mass: 239.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 84.1Ų

{5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid

Introduction to {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic Acid (CAS No. 924858-68-4)

{5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 924858-68-4, represents a promising candidate for further research and development in drug discovery, particularly in the context of novel therapeutic agents targeting various biological pathways. The intricate molecular framework of this compound, featuring a tetrazole ring linked to a piperidine moiety, makes it an intriguing subject for exploring its pharmacological potential.

The structural composition of {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid includes a central tetrazole ring, which is known for its ability to act as a bioisostere for other heterocyclic systems, such as pyridine or benzene rings. This feature allows the compound to interact with biological targets in a manner similar to these well-studied heterocycles, but often with enhanced binding affinity or selectivity. The presence of the 4-methylpiperidine group further enhances the compound's potential by introducing a flexible and lipophilic region that can improve solubility and membrane permeability, crucial factors for drug-like properties.

In recent years, there has been a surge in research focused on tetrazole derivatives due to their diverse biological activities. {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid has been investigated for its potential role in modulating various cellular processes, including inflammation, pain perception, and neurotransmitter release. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing new therapeutic strategies. For instance, its interaction with specific ion channels has been explored as a possible mechanism for alleviating chronic pain conditions.

The pharmacokinetic profile of {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid is another critical aspect that has been studied extensively. Researchers have focused on optimizing the compound's metabolic stability and bioavailability to ensure effective delivery to target sites within the body. Advances in computational chemistry and molecular modeling have played a pivotal role in predicting and refining the pharmacokinetic properties of this compound. These computational tools have enabled scientists to identify key structural modifications that can enhance the compound's absorption, distribution, metabolism, excretion (ADME) characteristics.

Moreover, the synthesis of {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-yl}acetic acid has been refined through various synthetic methodologies to achieve high yields and purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been employed to construct the complex molecular framework of this compound efficiently. The development of green chemistry principles has also influenced the synthesis approach, emphasizing sustainability and reducing waste generation during production.

Recent advancements in analytical chemistry have provided powerful tools for characterizing the structural and chemical properties of {5-(4-Methylpiperidin-1-yl)methyl-1H-tetrazol-1-y}acetic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been instrumental in confirming the identity and purity of the compound. These analytical methods also enable researchers to study the interactions between the compound and biological targets at a molecular level, providing insights into its mechanism of action.

The potential therapeutic applications of {5-(4-Methylpiperidin--1-yllmethyl-lH-tetrazol-l-yll)acetic acid are vast and span multiple disease areas. In oncology research, this compound has shown promise as an inhibitor of certain kinases involved in cancer cell proliferation. Its ability to disrupt signaling pathways critical for tumor growth makes it an attractive candidate for further development into an anticancer agent. Additionally, studies have explored its potential in neurodegenerative diseases, where its interaction with neurotransmitter systems could offer novel therapeutic interventions.

In conclusion, {5-(4-Methylpiperidin--l-yllmethyl-lH-tetrazol-l-yll)acetic acid (CAS No. 924858--68--4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation across various therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.